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Compound of Interest

Compound Name: Atovaquone-d5

Cat. No.: B563105 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Atovaquone-d5, including supplier details, purity information, and

relevant experimental protocols. Atovaquone-d5, a deuterated analog of the antiprotozoal

agent Atovaquone, serves as a critical internal standard for pharmacokinetic and metabolic

studies.

Supplier and Purity Overview
The selection of a suitable Atovaquone-d5 supplier is paramount to ensure the accuracy and

reliability of experimental results. Key considerations include the stated purity of the compound

and the availability of a comprehensive Certificate of Analysis (CoA). The following table

summarizes information from prominent suppliers.
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Supplier CAS Number
Molecular
Formula

Stated Purity
Additional
Information

LGC Standards 1329792-63-3 C₂₂H₁₄D₅ClO₃

Lot-specific

(Certificate of

Analysis

available)

Offers Exact

Weight

packaging with a

certificate

indicating the

precise mass.

MedchemExpres

s
1329792-63-3

Not explicitly

stated

Lot-specific

(Certificate of

Analysis

available)

Provides a data

sheet and

handling

instructions.[1]

GlpBio 1329792-63-3 C₂₂H₁₄D₅ClO₃ >98.00%

Provides a

Certificate of

Analysis and

Safety Data

Sheet for the

current batch.[2]

Santa Cruz

Biotechnology
1329792-63-3 C₂₂H₁₄D₅ClO₃

Lot-specific

(Certificate of

Analysis

available)[3]

For research use

only.[3]

Pharmaffiliates 1329792-63-3 C₂₂H₁₄D₅ClO₃
Not explicitly

stated

Also supplies cis-

Atovaquone-d5.

[4]

Experimental Protocols: Purity Determination
The purity of Atovaquone-d5 is typically assessed using chromatographic and spectroscopic

techniques. While specific protocols for the deuterated form are often proprietary and provided

with the product, the methodologies for the parent compound, Atovaquone, are well-

established and directly applicable for verifying the purity and identity of its deuterated analog.
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Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
RP-HPLC is a robust method for determining the purity of Atovaquone and its related

substances.

Methodology:

A stability-indicating RP-HPLC method has been developed for the estimation of Atovaquone.

[5]

Column: Thermo Hypersil BDS C18, 250mm × 4.6mm, 5µm[5]

Mobile Phase: A mixture of Buffer and Acetonitrile in a ratio of 20:80 (v/v). The buffer is

prepared by adjusting the pH of distilled water to 3.15 with orthophosphoric acid and filtering

through a 0.45µm nylon filter.[5]

Flow Rate: 1.5 ml/min[5]

Detection: UV at 283 nm[5]

Injection Volume: 20 µl[5]

Diluent: HPLC grade methanol[5]

Standard Solution Preparation:

Accurately weigh and transfer about 50 mg of Atovaquone standard into a 100ml volumetric

flask. Add 30 ml of diluent, sonicate for 15 minutes, and make up to the mark with the diluent to

create a standard stock solution.[5]

UV-Visible Spectroscopy
A simple and accurate UV-visible spectroscopic method can be used for the quantification of

Atovaquone.

Methodology:
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Instrument: A double beam spectrophotometer is utilized for measurements.

Solvent: Methanol is used as the solvent.[6]

Wavelength of Maximum Absorbance (λmax): Atovaquone exhibits maximum absorbance at

251 nm in methanol.[6]

Linearity: The method demonstrates linearity in the concentration range of 1–10 µg/ml.[6]

Procedure for Bulk Drug:

A stock solution of Atovaquone is prepared in methanol. From this stock solution, appropriate

dilutions are made to obtain concentrations within the linear range, and the absorbance is

measured at 251 nm against a methanol blank.[6]

Logical Workflow for Supplier Selection
The process of selecting a suitable Atovaquone-d5 supplier involves a series of logical steps

to ensure the procurement of a high-quality standard for research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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